![molecular formula C22H30N4O B2450441 1-(4-((4-Methylpiperazin-1-yl)methyl)phenyl)-3-(3-phenylpropyl)urea CAS No. 1170205-28-3](/img/structure/B2450441.png)
1-(4-((4-Methylpiperazin-1-yl)methyl)phenyl)-3-(3-phenylpropyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-((4-Methylpiperazin-1-yl)methyl)phenyl)-3-(3-phenylpropyl)urea, also known as MP-10, is a small molecule compound that has been synthesized for scientific research purposes. MP-10 has been found to have potential applications in various fields of research, including neuroscience, cancer research, and drug discovery. In
Mechanism of Action
The mechanism of action of 1-(4-((4-Methylpiperazin-1-yl)methyl)phenyl)-3-(3-phenylpropyl)urea is not fully understood, but it is believed to act as a modulator of protein-protein interactions. This compound has been shown to bind to specific protein targets, altering their function and leading to downstream effects. This mechanism of action may explain this compound's diverse range of potential applications in scientific research.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. In neuroprotection studies, this compound has been shown to reduce oxidative stress and inflammation, leading to improved neuronal survival. In cancer research, this compound has been found to induce apoptosis (programmed cell death) in cancer cells, leading to their destruction. This compound has also been shown to have effects on cell cycle regulation and DNA repair.
Advantages and Limitations for Lab Experiments
1-(4-((4-Methylpiperazin-1-yl)methyl)phenyl)-3-(3-phenylpropyl)urea has several advantages for use in scientific research. It is a small molecule compound, making it easy to synthesize and modify for specific applications. This compound has also been found to have low toxicity, making it suitable for use in cell culture and animal studies. However, this compound's mechanism of action is not fully understood, which may limit its use in certain applications. Additionally, further studies are needed to fully understand this compound's potential side effects and toxicity.
Future Directions
There are several future directions for research on 1-(4-((4-Methylpiperazin-1-yl)methyl)phenyl)-3-(3-phenylpropyl)urea. In neuroscience, further studies are needed to fully understand this compound's neuroprotective effects and its potential as a treatment for neurodegenerative diseases. In cancer research, this compound's anticancer properties need to be further explored and optimized for specific cancer types. This compound's potential as a drug discovery tool also needs to be further investigated, as it may lead to the identification of new drug targets and pathways. Overall, this compound has the potential to make significant contributions to scientific research in various fields.
Synthesis Methods
The synthesis of 1-(4-((4-Methylpiperazin-1-yl)methyl)phenyl)-3-(3-phenylpropyl)urea involves a multi-step process that starts with the reaction of 4-methylpiperazine with 4-formylbenzyl chloride to form 4-((4-methylpiperazin-1-yl)methyl)benzaldehyde. This intermediate is then reacted with 3-phenylpropyl isocyanate to form the final product, this compound. The synthesis of this compound has been optimized to produce high yields and purity, making it suitable for scientific research applications.
Scientific Research Applications
1-(4-((4-Methylpiperazin-1-yl)methyl)phenyl)-3-(3-phenylpropyl)urea has been found to have potential applications in various fields of scientific research. In neuroscience, this compound has been shown to have neuroprotective effects and may have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, this compound has been found to have anticancer properties and may have potential as a chemotherapeutic agent. This compound has also been studied for its potential as a drug discovery tool, as it can be used to identify new drug targets and pathways.
properties
IUPAC Name |
1-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]-3-(3-phenylpropyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H30N4O/c1-25-14-16-26(17-15-25)18-20-9-11-21(12-10-20)24-22(27)23-13-5-8-19-6-3-2-4-7-19/h2-4,6-7,9-12H,5,8,13-18H2,1H3,(H2,23,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBGIPTAAWCTVPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CC2=CC=C(C=C2)NC(=O)NCCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.